BENGHE Foundational & Exploratory

Check Availability & Pricing

1,3,5-Undecatriene: An In-depth Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3,5-Undecatriene

Cat. No.: B019402

An Overview of a Potent Volatile Organic Compound in Flavor, Fragrance, and Beyond

Introduction

1,3,5-Undecatriene is a volatile organic compound (VOC) recognized for its potent and
characteristic "green" aroma. This linear C11 hydrocarbon, with its three conjugated double
bonds, exists as several stereoisomers, each contributing uniquely to its overall sensory profile.
[1] While it is a minor component in many natural sources, its low odor threshold makes it a
significant contributor to the scent of various fruits, vegetables, and essential oils.[2] This
technical guide provides a comprehensive overview of 1,3,5-undecatriene, focusing on its
physicochemical properties, biosynthesis, biological activities, and relevant experimental
protocols for its synthesis, extraction, and analysis. This document is intended for researchers
in the fields of natural products, flavor and fragrance chemistry, and drug development.

Physicochemical and Organoleptic Properties

1,3,5-Undecatriene is a colorless to pale yellow liquid with a powerful, diffusive, and green
aroma, often with nuances of pineapple, galbanum, and fresh-cut grass.[3] Its isomers,
particularly (3E,52)-1,3,5-undecatriene, are key contributors to the characteristic scent of
galbanum oil.[2] The physicochemical properties of 1,3,5-undecatriene are summarized in the
table below.
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Property Value References
Molecular Formula Ci11His [11[3]
Molecular Weight 150.26 g/mol [1][3]
Appearance Colorless to pale yellow liquid [3]

Green, fruity, pineapple,
Odor y P PP [3][4]
galbanum-like

Density 0.788 - 0.796 g/cm3 [1][3]
Boiling Point ~180 °C (approx.) [1]
Refractive Index 1.510-1.518 [3]

- Slightly soluble in water;
Solubility . [3]
soluble in fats and ethanol

Natural Occurrence and Biosynthesis

1,3,5-Undecatriene is found in a variety of natural sources, including pineapple, apple, pear,
celery, and parsley.[2] It is a key aroma compound in galbanum oil, derived from the resin of
Ferula species.[2]

The biosynthesis of 1,3,5-undecatriene is believed to occur via the lipoxygenase (LOX)
pathway, which involves the oxidative cleavage of polyunsaturated fatty acids. This is in
contrast to many other volatile hydrocarbons that are derived from the terpenoid pathway. The
proposed biosynthetic pathway begins with the release of polyunsaturated fatty acids, such as
linolenic acid, from cell membranes. These fatty acids are then oxygenated by lipoxygenase
enzymes to form hydroperoxides. Subsequently, hydroperoxide lyase (HPL) cleaves the
hydroperoxides to produce shorter-chain volatile compounds. The formation of a C11
compound like 1,3,5-undecatriene likely involves the cleavage of a C18 or C20
polyunsaturated fatty acid precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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